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Compound of Interest

Compound Name: 6-Methylpicolinonitrile

Cat. No.: B028785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 6-
Methylpicolinonitrile (CAS No: 1620-75-3), a key intermediate in pharmaceutical and

chemical synthesis. Adherence to these guidelines is paramount for ensuring a safe laboratory

environment. This document summarizes key hazards, protective measures, emergency

procedures, and physical properties, offering a comprehensive resource for all personnel

handling this compound.

Hazard Identification and Classification
6-Methylpicolinonitrile is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Hazard Statement Signal Word GHS Pictogram

Skin Irritation

(Category 2)

H315: Causes skin

irritation.[1][2]
Warning

GHS07 (Exclamation

mark)[2][3]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation.[1][2]
Warning

GHS07 (Exclamation

mark)[2][3]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation.[2]
Warning

GHS07 (Exclamation

mark)[2][3]

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed.
Warning

GHS07 (Exclamation

mark)

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 6-Methylpicolinonitrile is

essential for its safe handling and storage.

Property Value

Molecular Formula C₇H₆N₂[2][4]

Molecular Weight 118.14 g/mol [2][4]

Appearance White to off-white solid[4]

Melting Point 70-74 °C[2]

Boiling Point 243-244 °C[4]

Flash Point 97 °C / 206.6 °F[5]

Solubility
Insoluble in water. Soluble in common organic

solvents.[4]
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Proper handling and storage procedures are critical to minimize exposure and prevent

accidents.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.[1][6][7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][8]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment when handling 6-
Methylpicolinonitrile.

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 (EU) or NIOSH (US) approved

standards. A face shield may be required for

certain operations.[1]

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected prior to use and

disposed of properly after.[1]

Skin and Body Protection

Protective clothing, such as a lab coat.[1] For

larger quantities or specific procedures,

fire/flame resistant and impervious clothing may

be necessary.[7]

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH/MSHA or European

Standard EN 149 approved respirator is

required.[2][5]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6][7]
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Keep away from incompatible materials such as strong oxidizing agents.[1][5]

Store apart from foodstuff containers.[6]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes.[8][9] If skin

irritation occurs, get medical advice/attention.[1]

Remove contaminated clothing and wash it

before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes.

[8][9] If eye irritation persists, get medical

advice/attention.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[8] Call a POISON CENTER or

doctor/physician if you feel unwell.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][5]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.[1]
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Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][8]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[1][5] Evacuate personnel to a safe area and keep people away from and upwind

of the spill.[1][8]

Environmental Precautions: Prevent the product from entering drains.[1]

Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel,

universal binder).[5] Collect the material in suitable, closed containers for disposal.[5]

Experimental Protocol: General Laboratory Use
This generalized protocol outlines the safe handling of 6-Methylpicolinonitrile for standard

laboratory procedures.

Preparation and Pre-Experiment Checks:

Ensure the chemical fume hood is functioning correctly.

Verify that an appropriate fire extinguisher, safety shower, and eyewash station are

accessible.

Don the required personal protective equipment as detailed in Section 3.2.

Inspect gloves for any signs of damage before use.

Handling the Compound:

Perform all manipulations of 6-Methylpicolinonitrile within the chemical fume hood.[8]
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Avoid the formation of dust and aerosols.[6][7]

Use non-sparking tools to prevent ignition.[6][7]

Avoid contact with skin, eyes, and clothing.[1][6]

Post-Experiment Procedures:

Properly label and store any remaining compound in a tightly sealed container as per the

storage guidelines in Section 3.3.

Decontaminate the work area thoroughly.

Dispose of contaminated waste (e.g., gloves, absorbent material) in a designated,

approved waste container.

Wash hands and any exposed skin thoroughly after handling.[1][9]

Hazard and Precaution Workflow
The following diagram illustrates the logical flow from hazard identification to the

implementation of necessary safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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